alpha-Solanine alpha-Solanine A mixture of alpha-chaconine and alpha-solanine, found in SOLANACEAE plants.
Brand Name: Vulcanchem
CAS No.: 20562-02-1
VCID: VC21342109
InChI: InChI=1S/C45H73NO15/c1-19-6-9-27-20(2)31-28(46(27)16-19)15-26-24-8-7-22-14-23(10-12-44(22,4)25(24)11-13-45(26,31)5)57-43-40(61-41-37(54)35(52)32(49)21(3)56-41)39(34(51)30(18-48)59-43)60-42-38(55)36(53)33(50)29(17-47)58-42/h7,19-21,23-43,47-55H,6,8-18H2,1-5H3/t19?,20?,21?,23?,24?,25?,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44-,45-/m0/s1
SMILES: CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C
Molecular Formula: C45H73NO15
Molecular Weight: 868.1 g/mol

alpha-Solanine

CAS No.: 20562-02-1

Cat. No.: VC21342109

Molecular Formula: C45H73NO15

Molecular Weight: 868.1 g/mol

* For research use only. Not for human or veterinary use.

alpha-Solanine - 20562-02-1

CAS No. 20562-02-1
Molecular Formula C45H73NO15
Molecular Weight 868.1 g/mol
IUPAC Name 2-[5-hydroxy-6-(hydroxymethyl)-2-[[(10R,14S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
Standard InChI InChI=1S/C45H73NO15/c1-19-6-9-27-20(2)31-28(46(27)16-19)15-26-24-8-7-22-14-23(10-12-44(22,4)25(24)11-13-45(26,31)5)57-43-40(61-41-37(54)35(52)32(49)21(3)56-41)39(34(51)30(18-48)59-43)60-42-38(55)36(53)33(50)29(17-47)58-42/h7,19-21,23-43,47-55H,6,8-18H2,1-5H3/t19?,20?,21?,23?,24?,25?,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44-,45-/m0/s1
Standard InChI Key ZGVSETXHNHBTRK-CEDTWTISSA-N
Isomeric SMILES CC1CCC2C(C3C(N2C1)CC4[C@@]3(CCC5C4CC=C6[C@@]5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C
SMILES CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C
Canonical SMILES CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)OC8C(C(C(C(O8)CO)O)O)O)OC9C(C(C(C(O9)C)O)O)O)C)C)C
Colorform SLENDER NEEDLES FROM 85% ALC
Melting Point 286 °C

Chemical Structure and Properties

Alpha-solanine is a steroidal alkaloid with the molecular formula C45H73NO15 and a molecular weight of 868.06 g/mol . It was first isolated in 1820 from the berries of the European black nightshade (Solanum nigrum), after which it was named . Chemically, it is classified as a trisaccharide derivative of solanidine [(22beta)-solanid-5-en-3beta-ol] and belongs to the chemical family of saponins .

Sources and Natural Occurrence

Distribution in Plants

Alpha-solanine occurs naturally in species of the nightshade family (Solanaceae) within the genus Solanum . It serves as one of the plant's natural defense mechanisms, possessing pesticidal properties that protect against predators and pathogens .

The compound can be found in various parts of Solanum species, including:

  • Solanum tuberosum (potato) - tubers, sprouts, leaves, and green parts

  • Solanum nigrum (black nightshade) - berries and foliage

  • Solanum lycopersicum (tomato) - green parts of the plant

In potatoes, alpha-solanine concentrations increase in response to physical damage, light exposure, sprouting, and certain plant diseases, which explains why green or sprouted potatoes can be toxic if consumed in large quantities .

Toxicological Profile

Mechanism of Toxicity

Alpha-solanine acts as a protoplasmic poison and a powerful hemolytic agent . It disrupts cell membranes and can cause cellular damage through several mechanisms:

  • Inhibition of acetylcholinesterase, leading to accumulation of acetylcholine and consequent disruption of nerve impulse transmission

  • Disruption of cell membranes due to its saponin-like properties

  • Induction of oxidative stress and reactive oxygen species (ROS) generation

Symptoms and Clinical Manifestations

Solanine poisoning manifests primarily through gastrointestinal and neurological disorders. The symptoms typically appear 8-12 hours after ingestion, but may occur as rapidly as 10 minutes after consuming foods with high solanine content .

The spectrum of clinical manifestations includes:

System AffectedMild to Moderate SymptomsSevere Symptoms
GastrointestinalNausea, vomiting, diarrhea, stomach cramps, burning of the throatSevere dehydration, electrolyte imbalance
NeurologicalHeadache, dizziness, nightmaresHallucinations, loss of sensation, paralysis
CardiovascularCardiac dysrhythmiaHypotension, cardiovascular collapse
DermatologicalItching, eczemaJaundice
OtherJoint inflammation and pain, thyroid problemsFever, hypothermia, dilated pupils, death

Table 2: Clinical manifestations of solanine poisoning by severity

Toxicity Metrics and Lethal Doses

Research indicates that doses of 2-5 mg/kg of body weight can cause toxic symptoms in humans, while doses of 3-6 mg/kg of body weight can be potentially fatal . The median lethal dose (LD50) for solanine via oral administration in humans is reported to be approximately 590 mg .

Livestock can also be susceptible to glycoalkaloids, though the gastrointestinal tract of mammals cannot efficiently absorb solanine, which somewhat decreases its toxicity. Animals can hydrolyze solanine and excrete its metabolites to reduce its presence in the body .

Developmental Toxicity

Molecular Mechanisms of Action

Research has revealed several molecular mechanisms through which alpha-solanine exerts its biological effects, particularly in relation to its potential anticancer activity.

Autophagy Induction

Alpha-solanine induces autophagy, a cellular process involving the degradation and recycling of cellular components. This process was demonstrated through several experimental approaches including electron microscopy, immunoblotting of autophagy markers, and immunofluorescence for LC3 (microtubule-associated protein 1 light chain-3) puncta .

The compound induces autophagic flux, as evidenced by enhanced turnover of LC3-II and accumulation of LC3-specific puncta after co-incubation of cells with autophagolysosome inhibitors such as chloroquine and bafilomycin A1 .

Oxidative Stress Regulation

Alpha-solanine induces oxidative damage in cells, which plays a role in regulating autophagy. Studies have shown that pre-incubation of cells with reactive oxygen species (ROS) scavengers results in suppression of CM-H2DCFDA fluorescence and decrease in LC3-II turnover, confirming the role of ROS in alpha-solanine-induced autophagy .

Endoplasmic Reticulum Stress Response

Treatment with alpha-solanine causes an increase in the expression of endoplasmic reticulum (ER) stress proteins, including:

  • BiP

  • Activating transcription factor 6 (ATF6)

  • X-box-binding protein 1

  • PERK

  • Inositol-requiring transmembrane kinase/endonuclease 1

  • ATF4

  • CCAAT-enhancer-binding protein (C/EBP)-homologous protein

This suggests activation of the unfolded protein response pathway, which is a cellular stress response related to the endoplasmic reticulum.

Suppression of Akt/mTOR Signaling Pathway

Alpha-solanine treatment leads to downregulation of phosphorylated Akt (at Thr 308 and Ser 473), mammalian target of rapamycin (mTOR; at Ser 2448 and Ser 2481), and 4E-BP1 (at Thr 37/46) . This implies suppression of the Akt/mTOR pathway, which is a key regulator of cell growth, proliferation, and survival. Inhibition of this pathway is one mechanism through which alpha-solanine may exert its anti-proliferative effects.

Detection and Measurement Methods

The determination of alpha-solanine content in plants, particularly in potato tubers, is important for food safety assessment. Several methods have been developed for this purpose.

Spectral and Color Analysis

Research has demonstrated the potential of using color variables and visible/near-infrared (VIS/NIR) spectroscopy for the non-destructive prediction of alpha-solanine content in potato tubers .

Studies have established correlations between color variables (such as Hunter a*, a*/b*, and (a*/b*)²) and the actual measured values of alpha-solanine content, with regression coefficients ranging from 0.57 to 0.74 . Similarly, partial least square (PLS) models using VIS/NIR spectra have shown promising predictive power for alpha-solanine with r-values of 0.68 .

While these methods require further refinement to improve their prediction accuracy, they offer the potential for fast, non-destructive, and cost-effective assessment of alpha-solanine levels in potatoes.

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